Taxuspine B
Taxuspine B
Brand Name:
Vulcanchem
CAS No.:
157414-05-6
VCID:
VC0158585
InChI:
InChI=1S/C35H42O10/c1-19-26(42-20(2)36)16-25-28(43-21(3)37)15-24-18-35(7,33(41)32(40)31(19)34(25,5)6)29(44-22(4)38)17-27(24)45-30(39)14-13-23-11-9-8-10-12-23/h8-15,25-29,32,40H,16-18H2,1-7H3/b14-13+,24-15+/t25-,26-,27-,28-,29-,32+,35-/m0/s1
SMILES:
CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)O
Molecular Formula:
C35H42O10
Molecular Weight:
622.7 g/mol
Taxuspine B
CAS No.: 157414-05-6
Reference Standards
VCID: VC0158585
Molecular Formula: C35H42O10
Molecular Weight: 622.7 g/mol
| CAS No. | 157414-05-6 |
|---|---|
| Product Name | Taxuspine B |
| Molecular Formula | C35H42O10 |
| Molecular Weight | 622.7 g/mol |
| IUPAC Name | [(1R,2S,3E,5S,7S,8S,10R,13S)-2,7,13-triacetyloxy-10-hydroxy-8,12,15,15-tetramethyl-9-oxo-5-tricyclo[9.3.1.14,8]hexadeca-3,11-dienyl] (E)-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C35H42O10/c1-19-26(42-20(2)36)16-25-28(43-21(3)37)15-24-18-35(7,33(41)32(40)31(19)34(25,5)6)29(44-22(4)38)17-27(24)45-30(39)14-13-23-11-9-8-10-12-23/h8-15,25-29,32,40H,16-18H2,1-7H3/b14-13+,24-15+/t25-,26-,27-,28-,29-,32+,35-/m0/s1 |
| Standard InChIKey | RWMXWLFXARITCC-CRMVJMMESA-N |
| Isomeric SMILES | CC1=C2[C@H](C(=O)[C@]3(C/C(=C\[C@@H]([C@@H](C2(C)C)C[C@@H]1OC(=O)C)OC(=O)C)/[C@H](C[C@@H]3OC(=O)C)OC(=O)/C=C/C4=CC=CC=C4)C)O |
| SMILES | CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)O |
| Canonical SMILES | CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)O |
| Appearance | Powder |
| PubChem Compound | 5321744 |
| Last Modified | Nov 11 2021 |
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